Cas no 2137840-52-7 (6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile)
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile
- EN300-738190
- 2137840-52-7
-
- Inchi: 1S/C9H6N4O2/c1-6-2-8(13(14)15)9-11-4-7(3-10)12(9)5-6/h2,4-5H,1H3
- InChI Key: YBIZSZCPKWZMKI-UHFFFAOYSA-N
- SMILES: N(C1=CC(C)=CN2C(C#N)=CN=C12)(=O)=O
Computed Properties
- Exact Mass: 202.04907545g/mol
- Monoisotopic Mass: 202.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 86.9Ų
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-738190-0.05g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 0.05g |
$1632.0 | 2025-03-11 | |
| Enamine | EN300-738190-0.1g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 0.1g |
$1711.0 | 2025-03-11 | |
| Enamine | EN300-738190-0.25g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 0.25g |
$1789.0 | 2025-03-11 | |
| Enamine | EN300-738190-0.5g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 0.5g |
$1866.0 | 2025-03-11 | |
| Enamine | EN300-738190-1.0g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 1.0g |
$1944.0 | 2025-03-11 | |
| Enamine | EN300-738190-2.5g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 2.5g |
$3809.0 | 2025-03-11 | |
| Enamine | EN300-738190-5.0g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 5.0g |
$5635.0 | 2025-03-11 | |
| Enamine | EN300-738190-10.0g |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile |
2137840-52-7 | 95.0% | 10.0g |
$8357.0 | 2025-03-11 |
6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile
6-Methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile (CAS No. 2137840-52-7): An Overview of Its Properties and Applications
6-Methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile (CAS No. 2137840-52-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.
The chemical structure of 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile is characterized by a fused imidazole and pyridine ring system, with a methyl group at the 6-position and a nitro group at the 8-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The carbonitrile group at the 3-position further enhances its reactivity and potential for forming stable complexes with various biomolecules.
Recent studies have highlighted the potential of 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile in various therapeutic areas. One notable application is its use as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell cycle regulation and DNA replication.
In addition to its anticancer properties, 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile has also been investigated for its antimicrobial activity. A study published in the Journal of Antibiotics demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The nitro group is thought to play a crucial role in disrupting bacterial cell walls and inhibiting essential metabolic pathways.
The physical properties of 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile are also noteworthy. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties make it suitable for various formulation strategies in drug development.
Synthesis of 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile typically involves multistep reactions starting from readily available starting materials. A common synthetic route involves the condensation of an appropriate pyridine derivative with an imidazole precursor, followed by functional group modifications such as nitration and cyano substitution. The efficiency and yield of these reactions have been optimized in recent studies to facilitate large-scale production for pharmaceutical applications.
The safety profile of 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term effects and potential side effects in humans.
In conclusion, 6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile (CAS No. 2137840-52-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.
2137840-52-7 (6-methyl-8-nitroimidazo[1,2-a]pyridine-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)